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Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)propanamide

Cat. No.: B195517

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the proper disposal of N-(4-
Hydroxyphenyl)propanamide (CAS RN: 1693-37-4), a compound commonly used in
research and development. Adherence to these protocols is essential to ensure the safety of
laboratory staff and to maintain compliance with environmental regulations.

Hazard Assessment and Waste Classification

N-(4-Hydroxyphenyl)propanamide is classified as harmful if swallowed.[1][2][3] All waste
containing this compound, including pure substance, solutions, and contaminated materials,
must be treated as hazardous chemical waste. Disposal via standard trash or sewer systems is
strictly prohibited.[4][5]

Key Hazard Information:

Hazard .
L GHS Code Signal Word Hazard Statement
Classification

H302: Harmful if

Acute Toxicity, Oral Category 4 Warning
swallowed

Data sourced from multiple safety data sheets.[1][2][3]
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Personal Protective Equipment (PPE)

Before handling N-(4-Hydroxyphenyl)propanamide waste, all personnel must wear
appropriate personal protective equipment (PPE) to minimize exposure risk.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]
o Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[1][2]

o Respiratory Protection: In case of dust or aerosol generation, use a NIOSH-approved
respirator.[2]

Step-by-Step Disposal Protocol

Follow these steps to ensure the safe collection and disposal of N-(4-
Hydroxyphenyl)propanamide waste.

Step 1: Waste Segregation Isolate waste containing N-(4-Hydroxyphenyl)propanamide from
other waste streams to prevent accidental reactions.[6][7] Do not mix with incompatible
materials such as strong oxidizing agents, acids, or bases.[6][3]

Step 2: Container Selection Use a dedicated, leak-proof, and chemically compatible container
for waste collection.[4][6][9] The container must have a secure screw-top cap to prevent spills
and evaporation.

Step 3: Waste Collection

» Solid Waste: Carefully transfer any solid N-(4-Hydroxyphenyl)propanamide, including
contaminated items like weighing paper, gloves, and absorbent pads, into the designated
hazardous waste container.[10]

 Liquid Waste: Collect all solutions containing N-(4-Hydroxyphenyl)propanamide in the
designated liquid hazardous waste container.

o Empty Containers: Triple-rinse empty containers that held the pure compound with a suitable
solvent (e.g., ethanol or acetone). Collect the rinsate as hazardous liquid waste.[10] The
triple-rinsed, defaced container may then be disposed of as non-hazardous waste.
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Step 4: Labeling Immediately label the waste container with a "Hazardous Waste" sticker.[9]
[10] The label must clearly identify the contents, including the full chemical name "N-(4-
Hydroxyphenyl)propanamide,” the approximate concentration and quantity, and the date of
accumulation.

Step 5: Storage Store the sealed waste container in a designated and properly marked Satellite
Accumulation Area (SAA).[6][9] This area must be at or near the point of generation and under
the control of laboratory personnel.[4][9] Ensure the storage area is cool, dry, and well-
ventilated.[1]

Step 6: Arrange for Disposal Once the container is full, or within one year of the initial
accumulation date, arrange for pickup by your institution’s Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.[9][10] Follow all
institutional procedures for waste pickup and documentation.

Spill and Emergency Procedures
In the event of a spill, prompt and safe cleanup is critical.
e Small Spills:

o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully sweep the absorbed material into the designated hazardous waste container.

o Clean the spill area with soap and water, collecting all cleaning materials for disposal as
hazardous waste.[10]

e Large Spills:

o

Evacuate the area immediately.

o

Prevent entry and ensure the area is well-ventilated.

[¢]

Contact your institution's EHS or emergency response team for assistance.
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Disposal Workflow Diagram

N-(4-Hydroxyphenyl)propanamide Disposal Workflow

Start: Generate Waste

1. Hazard Assessment
(Classify as Hazardous)

'

2. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Segregate Waste
(Avoid Incompatibles)

4. Collect in Labeled Container
(Solid, Liquid, Rinsate)

5. Store in Satellite Area
(Cool, Dry, Ventilated)

6. Arrange for EHS Pickup
(When Full or Annually)

End: Proper Disposal
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Caption: Visual guide to the N-(4-Hydroxyphenyl)propanamide disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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